Cas no 2089376-90-7 (Ethyl 5-bromo-4-fluorothiophene-2-carboxylate)

• Product Name: Ethyl 5-bromo-4-fluorothiophene-2-carboxylate
• CAS No: 2089376-90-7
• MF: C₇H₆BrFO₂S
• MW: 253.088743686676
• CID: 6794195
• PubChem ID: 121231948
• Update Time: 2024-11-08

Ethyl 5-bromo-4-fluorothiophene-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 5-bromo-4-fluorothiophene-2-carboxylate
• 2089376-90-7
• G67106

• Inchi： 1S/C7H6BrFO2S/c1-2-11-7(10)5-3-4(9)6(8)12-5/h3H,2H2,1H3
• InChI Key： MQVOXAMJIRQSGR-UHFFFAOYSA-N
• SMILES： BrC1=C(C=C(C(=O)OCC)S1)F

Computed Properties

• Exact Mass: 251.92559g/mol
• Monoisotopic Mass: 251.92559g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 179
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 54.5Ų